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Compound of Interest

Compound Name: 4-Boronobenzoic acid

Cat. No.: B083988 Get Quote

Essential Safety and Handling Guide for 4-
Boronobenzoic Acid
This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 4-Boronobenzoic acid (also known as 4-Carboxyphenylboronic

acid). It is intended for researchers, scientists, and drug development professionals to ensure

safe laboratory practices.

Hazard Identification and Personal Protective Equipment
(PPE)
4-Boronobenzoic acid can cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2][3] Adherence to proper PPE guidelines is mandatory to minimize

exposure and ensure personal safety.
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Protection Type Specification Standard

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

EN 166 (EU) or NIOSH (US)[1]

[4]

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile). A lab coat or

chemical-resistant apron

should be worn.

EU Directive 89/686/EEC, EN

374[4][5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 or P1

type) is recommended,

especially if dust is generated.

[4]

NIOSH (US) or EN 143/149

(EU)[4]

Note: Always inspect gloves for signs of degradation before use and wash hands thoroughly

after handling.[4]

Operational Plan: Step-by-Step Handling Procedure
Safe handling is critical to prevent accidents and maintain the integrity of the chemical.

Engineering Controls: All handling and weighing of 4-Boronobenzoic acid should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood to

prevent the inhalation of dust or vapors.[4] Ensure that an emergency eyewash station and

safety shower are readily accessible.[1][6]

Avoid Dust Formation: Care should be taken to avoid the formation of dust and aerosols

during handling.[1][4]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3][7] Wash your face,

hands, and any exposed skin thoroughly after handling.[1][6]

Clothing: Contaminated work clothing should not be allowed out of the workplace.[7] Take off

contaminated clothing and wash it before reuse.[1][2]
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Storage: Store 4-Boronobenzoic acid in a tightly closed container in a dry, cool, and well-

ventilated place.[1][4][6] Keep it away from incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[1][6][8]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 4-Boronobenzoic acid is crucial for laboratory safety and environmental

protection.

Waste Characterization: 4-Boronobenzoic acid should be treated as hazardous chemical

waste. Do not mix it with other waste streams unless explicitly instructed by your institution's

environmental health and safety (EHS) department.[9]

Containerization: Collect waste material in a designated and compatible container. High-

density polyethylene (HDPE) or glass containers are generally suitable.[9] Whenever

possible, use the original container.[9] Ensure the container is properly labeled as hazardous

waste.

No Drain Disposal: This compound should never be disposed of down the sanitary sewer

system.[1][9]

Storage of Waste: Store the sealed and labeled waste container in a designated satellite

accumulation area (SAA) or a central hazardous waste storage facility, following your

institution's guidelines.[9]

Final Disposal: Arrange for the pickup and final disposal of the waste through your

institution's EHS department or a licensed hazardous waste disposal contractor.[1][6]

Dispose of contents and container to an approved waste disposal plant.[6]

Emergency Procedures
Spill: In case of a spill, evacuate the area and restrict access. For a solid spill, carefully

sweep up the material and place it into a sealed, labeled hazardous waste container. Avoid

generating dust.[1] Clean the spill area thoroughly. All cleaning materials should also be

disposed of as hazardous waste.[9]

First Aid:
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Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get

medical advice/attention.[1][6]

Skin: Wash off immediately with plenty of soap and water. If skin irritation occurs, get

medical advice/attention.[1][6]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[1][3][6]

Ingestion: Clean your mouth with water. Get medical attention.[1]

Chemical and Physical Properties
Property Value

Molecular Formula C₇H₇BO₄

Molecular Weight 165.94 g/mol [8]

Melting Point 220 °C (decomposes)

Boiling Point 406.4±47.0 °C at 760 mmHg

Solubility Soluble in water[8]

CAS Number 14047-29-1
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Workflow for Handling 4-Boronobenzoic Acid

1. Preparation
- Wear appropriate PPE

- Ensure fume hood is operational
- Verify emergency equipment access

2. Handling
- Weigh/transfer in fume hood

- Avoid dust generation

3. Post-Handling
- Decontaminate work area
- Wash hands thoroughly

Emergency Procedures
(Spill or Exposure)

4. Storage
- Tightly sealed container

- Cool, dry, well-ventilated area

5. Waste Disposal
- Collect in labeled, compatible container

- Store in designated waste area
- Arrange for professional disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083988#personal-protective-equipment-for-handling-
4-boronobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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